Cas no 1396876-85-9 (4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1396876-85-9
• MF: C₁₇H₂₄N₂O₅S
• MW: 368.447863578796
• CID: 6427505
• PubChem ID: 71789586
• Update Time: 2025-08-03

4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• F6213-0183
• VU0537270-1
• 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
• 1396876-85-9
• 4-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)-N,N-dimethylbenzenesulfonamide
• AKOS024539396

• Inchi： 1S/C17H24N2O5S/c1-16(2)23-11-17(12-24-16)9-19(10-17)15(20)13-5-7-14(8-6-13)25(21,22)18(3)4/h5-8H,9-12H2,1-4H3
• InChI Key： GWPSWYDFXQYLOG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CC2(COC(C)(C)OC2)C1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 368.14059304g/mol
• Monoisotopic Mass: 368.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1396876-85-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1396876-85-9) has emerged as a compound of significant interest. This spirocyclic sulfonamide derivative combines a unique azaspiro core with a dimethylbenzene sulfonamide moiety, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

The structural complexity of CAS No. 1396876-85-9 offers multiple sites for modification, which is crucial for structure-activity relationship (SAR) studies. Its spirocyclic framework enhances metabolic stability, a hot topic in medicinal chemistry as drug developers seek compounds with prolonged half-lives. Meanwhile, the sulfonamide group provides hydrogen-bonding capabilities, often exploited in enzyme inhibition—a key mechanism in both pharmaceuticals and agrochemicals. These features address frequent search queries like "spirocyclic compounds in drug design" and "sulfonamide applications 2023".

Recent patent literature highlights the role of 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide in kinase inhibitor development, responding to the growing demand for targeted cancer therapies. The compound’s azaspiro[3.5]nonane scaffold mimics natural product architectures, a strategy gaining traction in fragment-based drug discovery. This aligns with Google Trends data showing increased searches for "next-generation kinase inhibitors" and "bioisosteres in medicinal chemistry".

From a synthetic perspective, the 6,8-dioxa-2-azaspiro[3.5]nonane system presents intriguing challenges for asymmetric synthesis—a trending topic in organic chemistry forums. The incorporation of N,N-dimethyl sulfonamide further enables prodrug strategies, addressing pharmaceutical industry needs for improved bioavailability. These aspects resonate with frequently asked questions like "how to optimize spirocyclic compound synthesis" and "sulfonamide prodrug design principles".

Environmental considerations are paramount in modern chemical development. The dimethyl-dioxa segment of CAS 1396876-85-9 suggests potential biodegradability advantages, tapping into discussions about benign-by-design chemicals. Regulatory agencies increasingly prioritize such features, as reflected in search terms like "EPA green chemistry criteria 2023". Moreover, the compound’s low molecular weight (MW=354.4 g/mol) fits Lipinski’s Rule of Five parameters—a recurring theme in computational chemistry searches.

Analytical characterization of this compound involves advanced techniques like LC-MS/MS and 2D NMR, topics frequently searched by quality control professionals. The benzene sulfonamide moiety exhibits characteristic UV absorption, facilitating HPLC method development—another area of persistent interest in pharmaceutical analytics. These practical considerations enhance the compound’s appeal for industrial applications.

In conclusion, 4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylbenzene-1-sulfonamide represents a compelling case study at the intersection of innovative chemical design and applied research. Its multifaceted properties address numerous contemporary challenges, from drug development bottlenecks to eco-friendly agrochemical formulation. As research progresses, this compound will likely feature prominently in discussions about next-generation bioactive molecules and sustainable chemical innovation.